Cas no 1825488-05-8 (2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide)

• Product Name: 2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide
• CAS No: 1825488-05-8
• MF: C₁₅H₂₀BrN₃O
• MW: 338.242802619934
• CID: 5765802
• PubChem ID: 121518003
• Update Time: 2025-07-28

2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1845625381
• EN300-26683864
• 1825488-05-8
• 2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide
• 2-{[2-(4-BROMOPHENYL)-3-METHYLBUTAN-2-YL]AMINO}-N-(CYANOMETHYL)ACETAMIDE
• AKOS030755992

• Inchi： 1S/C15H20BrN3O/c1-11(2)15(3,12-4-6-13(16)7-5-12)19-10-14(20)18-9-8-17/h4-7,11,19H,9-10H2,1-3H3,(H,18,20)
• InChI Key： DQDOLMQSJODYJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C(C)C)NCC(NCC#N)=O

Computed Properties

• Exact Mass: 337.07897g/mol
• Monoisotopic Mass: 337.07897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide

Introduction to 2-[[2-(4-Bromophenyl)-3-methylbutan-2-yl]amino]-N-(cyanomethyl)acetamide (CAS No. 1825488-05-8)

2-[[2-(4-Bromophenyl)-3-methylbutan-2-ylamino]-N-(cyanomethyl)acetamide] (CAS No. 1825488-05-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it a promising candidate for various biochemical applications. The presence of both 4-bromophenyl and cyanomethyl functional groups contributes to its distinct reactivity and potential utility in synthetic chemistry and drug development.

The molecular framework of this compound consists of an amide linkage connected to a butyl chain substituted with a brominated aromatic ring and an amino group. This structural configuration not only imparts specific chemical characteristics but also opens up diverse possibilities for further functionalization and derivatization. The CAS number 1825488-05-8 serves as a unique identifier, ensuring precise documentation and retrieval in scientific databases, facilitating its use in both academic research and industrial applications.

In recent years, there has been a surge in interest regarding compounds with similar structural motifs in the pharmaceutical industry. The 4-bromophenyl moiety, in particular, is widely recognized for its role as an effective pharmacophore in the design of bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it invaluable in the development of novel therapeutic agents. Furthermore, the cyanomethyl group introduces a site for further chemical manipulation, allowing researchers to tailor the compound's properties to meet specific requirements.

The synthesis of 2-[[2-(4-Bromophenyl)-3-methylbutan-2-ylamino]-N-(cyanomethyl)acetamide] involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the brominated aromatic precursor, followed by its coupling with appropriate alkylating agents to introduce the butyl chain. Subsequent functionalization steps, including the introduction of the amide and cyanomethyl groups, are critical in determining the final properties of the compound.

The application of this compound extends beyond mere synthetic intermediates. Recent studies have highlighted its potential role in modulating biological pathways associated with inflammation and neurodegeneration. The N-(cyanomethyl)acetamide moiety, in particular, has been implicated in interactions with proteins involved in cellular signaling cascades. By leveraging these interactions, researchers aim to develop novel therapeutic strategies targeting various diseases.

The growing body of literature on derivatives of this compound underscores its significance in medicinal chemistry. For instance, modifications to the 4-bromophenyl ring have led to the discovery of new compounds with enhanced binding affinity to specific biological targets. Similarly, alterations in the length and branching of the butyl chain have provided insights into how steric factors influence biological activity. These findings not only advance our understanding of molecular recognition but also guide the design of next-generation pharmaceuticals.

The chemical stability and solubility profile of 2-[[2-(4-Bromophenyl)-3-methylbutan-2-ylamino]-N-(cyanomethyl)acetamide] are also critical considerations in its application. Studies have demonstrated that under controlled conditions, this compound exhibits good stability while maintaining its reactivity for subsequent functionalization. This balance between stability and reactivity makes it an attractive candidate for use in both laboratory research and large-scale pharmaceutical production.

In conclusion, 2-[[2-(4-Bromophenyl)-3-methylbutan-2-ylamino]-N-(cyanomethyl)acetamide] (CAS No. 1825488-05-8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and demonstrated utility in medicinal chemistry make it a valuable asset for researchers exploring new therapeutic avenues. As our understanding of biological systems continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of drug discovery and development.